Cas no 201416-40-2 (1-(3-bromobenzenesulfonyl)aziridine)

• Product Name: 1-(3-bromobenzenesulfonyl)aziridine
• CAS No: 201416-40-2
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 6432169
• PubChem ID: 3543421
• Update Time: 2025-05-26

1-(3-bromobenzenesulfonyl)aziridine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzenesulfonyl)aziridine
• 201416-40-2
• EN300-1456585

• Inchi： 1S/C8H8BrNO2S/c9-7-2-1-3-8(6-7)13(11,12)10-4-5-10/h1-3,6H,4-5H2
• InChI Key： WKHQFVMXCATKOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CC1)(=O)=O

Computed Properties

• Exact Mass: 260.94591g/mol
• Monoisotopic Mass: 260.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-bromobenzenesulfonyl)aziridine

Introduction to 1-(3-bromobenzenesulfonyl)aziridine (CAS No. 201416-40-2)

1-(3-bromobenzenesulfonyl)aziridine, identified by its Chemical Abstracts Service (CAS) number 201416-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aziridine derivatives, which are known for their versatile reactivity and utility in the synthesis of biologically active molecules. The presence of a 3-bromobenzenesulfonyl moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The aziridine ring in 1-(3-bromobenzenesulfonyl)aziridine is a highly reactive three-membered heterocycle, capable of undergoing various chemical transformations such as ring-opening reactions with nucleophiles. This reactivity has been exploited in the synthesis of peptidomimetics, where aziridine derivatives serve as key building blocks for designing molecules that mimic the bioactivity of natural peptides. The 3-bromobenzenesulfonyl group, on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). 1-(3-bromobenzenesulfonyl)aziridine has emerged as a promising scaffold for designing PPI modulators due to its ability to covalently modify protein surfaces through aziridine-based strategies. Studies have demonstrated its efficacy in disrupting key pathological interactions involved in diseases such as cancer and inflammation. The bromine substituent on the benzene ring enhances electrophilicity, facilitating electrophilic aromatic substitution reactions that can be leveraged for site-specific protein labeling.

One of the most compelling applications of 1-(3-bromobenzenesulfonyl)aziridine lies in its use as a tool for chemical proteomics. By incorporating this compound into affinity probes, researchers can selectively capture and identify proteins that undergo covalent modification by aziridine reagents. This approach has provided insights into the dynamics of protein thiols and other reactive residues within cellular environments. The sulfonyl group not only contributes to the stability of the aziridine core but also influences solubility and metabolic profiles, making it an attractive feature for drug-like properties.

The synthesis of 1-(3-bromobenzenesulfonyl)aziridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of 3-sulfonatophenol followed by cycloaddition with an epoxide to form the aziridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring adequate quantities for both academic research and industrial applications. The compound's purity and stability under various storage conditions are critical factors that must be carefully controlled to maintain its reactivity and utility.

Recent publications have highlighted novel applications of 1-(3-bromobenzenesulfonyl)aziridine in polymer chemistry and materials science. The ability to incorporate aziridine moieties into polymers allows for post-polymerization modifications via ring-opening polymerization or click chemistry techniques. This has led to the development of smart materials with tunable properties, such as stimuli-responsive hydrogels or biodegradable polymers. The 3-bromobenzenesulfonyl group serves as a versatile anchor point for further functionalization, enabling the creation of hybrid materials with tailored functionalities.

The pharmacological potential of 1-(3-bromobenzenesulfonyl)aziridine has been explored through high-throughput screening campaigns and structure-activity relationship (SAR) studies. Initial findings suggest that derivatives of this compound exhibit inhibitory activity against certain kinases and phosphodiesterases implicated in neurological disorders. The structural motif's ability to engage with biological targets at both covalent and non-covalent interfaces makes it a rich scaffold for drug discovery efforts. Computational modeling studies have further guided optimization strategies by predicting binding modes and identifying key interaction points with target proteins.

In conclusion, 1-(3-bromobenzenesulfonyl)aziridine (CAS No. 201416-40-2) represents a multifaceted compound with broad applications across multiple disciplines. Its unique structural features—combining an electrophilic aziridine core with a reactive 3-bromobenzenesulfonyl group—make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to play an increasingly significant role in advancing chemical biology and drug development initiatives worldwide.